2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.3 g/mol
• IUPAC Name: 2-[(4-methoxy-3-methylphenyl)methyl]pyrrolidine
• InChI: InChI=1S/C13H19NO/c1-10-8-11(5-6-13(10)15-2)9-12-4-3-7-14-12/h5-6,8,12,14H,3-4,7,9H2,1-2H3
• InChI Key: GJSBITPPEXYQRV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)CC2CCCN2)OC

Description

2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPMP belongs to the class of compounds known as pyrrolidines, which are characterized by a five-membered ring structure containing a nitrogen atom.

Mechanism of Action

The mechanism of action of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been shown to activate the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has also been shown to inhibit the NF-kB pathway, which is involved in inflammation and cell death.
Biochemical and Physiological Effects:
2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been shown to have various biochemical and physiological effects in the body. In vitro studies have demonstrated that 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine can induce cell cycle arrest and apoptosis in cancer cells. 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has also been shown to reduce oxidative stress and inflammation in the brain, which may be beneficial in neurodegenerative diseases. In animal studies, 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been shown to improve cognitive function and reduce the symptoms of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine is its high yield and stability, which makes it easy to synthesize and handle in the laboratory. 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has also been shown to have low toxicity in animal studies, which suggests that it may be safe for use in humans. However, one limitation of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine is its limited solubility in water, which may make it difficult to administer in vivo. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine.

Future Directions

There are several future directions for research on 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine. One area of interest is the development of more efficient synthesis methods for 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine, which could make it more accessible for research and potential therapeutic applications. Another area of interest is the investigation of the potential use of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine in combination with other drugs for the treatment of various diseases. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine, which could lead to the development of more targeted and effective therapies.

Synthesis Methods

The synthesis of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine involves the reaction of 4-methoxy-3-methylbenzaldehyde with pyrrolidine in the presence of a catalyst. The resulting product is then purified using standard techniques such as column chromatography and recrystallization. The yield of 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine is typically high, and the compound is stable under standard laboratory conditions.

Scientific Research Applications

2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's disease, 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been found to reduce the accumulation of beta-amyloid plaques, which are a hallmark of the disease. In Parkinson's disease, 2-[(4-Methoxy-3-methylphenyl)methyl]pyrrolidine has been shown to protect dopaminergic neurons from oxidative stress and inflammation.